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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Tetrasodium Pyrophosphate (TSPP), also known as sodium pyrophosphate, is an inorganic
compound with the chemical formula NasP20-.[1][2] It is a white, water-soluble solid composed
of sodium ions (Na*) and the pyrophosphate anion (P20747).[1][2][3] In the laboratory,
particularly in biochemical and pharmaceutical research, TSPP is a versatile reagent valued for
its buffering, chelating, and dispersing properties.[3][4][5][6] This guide provides a detailed
overview of its chemical properties, experimental protocols, and core applications relevant to a
laboratory setting.

Core Chemical and Physical Properties

TSPP is an odorless, white crystalline powder or granule.[1][4][7] The anhydrous form is
hygroscopic and can absorb moisture from the air.[8] It is also available as a decahydrate
(NasP207 - 10H20), which appears as colorless, transparent crystals that effloresce in dry air.
[7][9][10] Its aqueous solutions are alkaline.[8]

Quantitative Data Summary

The fundamental physical and chemical properties of anhydrous Tetrasodium Pyrophosphate
are summarized below for quick reference.
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Property Value Source(s)
Tetrasodium

IUPAC Name [11]
(phosphonatooxy)phosphonate
Sodium pyrophosphate, TSPP,

Synonyms ) ) [1][12]
Tetrasodium diphosphate

CAS Number 7722-88-5 [12][13][14]

EC Number 231-767-1 [1][12][14]

Molecular Formula NasP207 [1][15]

Molecular Weight 265.90 g/mol [71[15]
White crystalline powder or

Appearance [11[7]
granules

Melting Point 880 - 995 °C (1616 - 1823 °F) [7][11][14][15]

Density 2.534 g/cm3 [81[12]

Solubility in Water

3.16 g/100 mL (cold water)[3]
[7] 6.23 - 7 g/100 mL at 20-25
°C[7][8][16] 40.26 g/100 mL
(boiling water)[3][7]

Solubility in other solvents

Insoluble in alcohol[8][16][17]

and ammonia[18]

9.9 -10.8 (1% aqueous

pH : [31[71[°]
solution)
Aqueous solution is stable
. below 70 °C; hydrolyzes to
Stability

disodium hydrogen phosphate
upon boiling.[8]

Key Functions and Applications in Research

The utility of TSPP in a laboratory setting stems from three primary chemical properties: its

ability to act as a chelating agent, a buffering agent, and a dispersing agent.
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Chelating Agent (Sequestrant)

TSPP is a powerful chelating agent, particularly for divalent and trivalent metal cations.[1][19]
The pyrophosphate anion can bind to metal ions such as calcium (Ca2*), magnesium (Mg2*),
and iron (Fe3*), forming stable, soluble complexes.[1][8] This sequestration prevents the metal
ions from participating in unwanted chemical reactions.

Laboratory Applications:

o Enzyme Assays: It is used to remove inhibitory metal ions from reaction buffers or to
terminate reactions that are dependent on metal cofactors.

o Water Softening: In the preparation of laboratory solutions, TSPP can be used to soften hard
water by sequestering calcium and magnesium ions, preventing the precipitation of mineral
salts.[1]

» Antimicrobial Studies: It is used as a chelating agent in some antimicrobial research.[1][5]

e Drug Development: In a clinical trial context, a 1% TSPP solution was used as an intranasal
spray to chelate excess calcium in nasal secretions, which was associated with improved
olfactory function post-COVID-19.[20]
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Chelation by Tetrasodium Pyrophosphate Resulting Laboratory Applications

Mg?* Fe3*

( Ca2t

Metal Cations) (Inhibition of Metal-Dependent Enzymes)

/

NaaP20-7 Tetrasodium Pyrophosphate Clicales [M(P207)]~ Soluble Metal-Pyrophosphate Complex >(Prevention of Salt Precipitation)

Stabilization of Formulations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Weigh TSPP Sample

(Dissolve in 100 mL Deionized Water)

\
Adjust pH to 3.8 with HCI
A

y

Add 50 mL Zinc Sulfate Solution
(Wait 2 minutes)

Liberates H2SOa

v

Titrate with 0.1 M NaOH
until pH is 3.8

A4

Record Volume of NaOH

Calculate Purity
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Core Chemical Nature
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Enzyme Assays [Sample Homogenizationj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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